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Compound of Interest

Compound Name: Hexaaquairon(ll)

Cat. No.: B106767

Essential Safety and Handling Guide for
Hexaaquairon(ll)

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Hexaaquairon(ll). Given the limited specific safety data for
Hexaaquairon(ll) (CAS 15365-81-8), the following recommendations are based on the known
hazards of analogous acidic iron(ll) salt solutions, such as iron(ll) sulfate and iron(ll) chloride.
This approach ensures a high level of precaution.

Hazard Assessment and Personal Protective
Equipment (PPE)

Solutions of Hexaaquairon(ll) are presumed to present hazards similar to other iron(ll) salts,
which include skin and eye irritation, and potential acute toxicity if ingested.[1][2][3][4][5] An
acidic pH will also contribute to the corrosive nature of the solution.[6][7]

Recommended Personal Protective Equipment (PPE)
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PPE Category Item Specifications
Chemical splash goggles are
required.[1][3][8] A face shield
) should be worn in addition to
Eye and Face Protection Safety Goggles

goggles when handling larger
gquantities or when there is a

significant risk of splashing.

Hand Protection

Chemical-Resistant Gloves

Nitrile, neoprene, or PVC
gloves are recommended.[1][8]
[9] Gloves should be inspected
before each use and disposed
of properly after handling the

chemical.[3]

Body Protection

Laboratory Coat

A standard laboratory coat
should be worn to protect

against skin contact.[1]

Respiratory Protection

Not generally required

Use in a well-ventilated area. If
aerosols may be generated or
if working in a confined space,
a NIOSH-approved respirator
with an appropriate cartridge
for acid gases and particulates

may be necessary.[3][9]

Footwear

Closed-Toe Shoes

Standard laboratory practice
dictates that closed-toe shoes

must be worn at all times.

Operational Plan: Safe Handling of Hexaaquairon(ll)

1. Preparation and Engineering Controls:

o Work in a well-ventilated area, preferably within a chemical fume hood, especially if heating

or agitating the solution.[1]
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e Ensure that an eyewash station and a safety shower are readily accessible and have been
tested.[8][9]

o Clear the work area of any incompatible materials, such as strong oxidizing agents or strong
bases.[2][5]

2. Handling the Chemical:

o Wear the appropriate PPE as detailed in the table above before handling the chemical.[1][3]
e Avoid direct contact with skin and eyes.[1][3]

e Do not ingest the chemical.[1][8]

» Wash hands thoroughly with soap and water after handling and before leaving the laboratory.

[11[3]
3. Storage:
» Store Hexaaquairon(ll) in a cool, dry, and well-ventilated area.[2]
o Keep the container tightly closed when not in use.[2][3]
o Store away from incompatible materials.

e Solutions of iron(ll) are sensitive to air and light, which can cause oxidation to iron(lll).[2][5]
[7] Store in a tightly sealed container, potentially under an inert atmosphere for long-term
storage.

Disposal Plan
1. Waste Collection:

« All waste containing Hexaaquairon(ll) should be collected in a designated, properly labeled,
and sealed hazardous waste container.[10]

e The container must be compatible with acidic aqueous solutions.
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» Do not mix with incompatible waste streams.
2. Waste Disposal:

o Dispose of the chemical waste through your institution's designated hazardous waste
management program.

» Follow all local, state, and federal regulations for hazardous waste disposal.[10]
e Do not dispose of Hexaaquairon(ll) down the drain or in the general trash.[9]
3. Empty Container Disposal:

» Triple rinse the empty container with a suitable solvent (e.g., water).

e Collect the rinsate as hazardous waste.

 After thorough rinsing, the container may be disposed of as non-hazardous waste, in
accordance with institutional policies.

Emergency Procedures: Chemical Spill Workflow

In the event of a spill, follow the procedure outlined in the workflow diagram below.
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Workflow for Handling a Hexaaquairon(ll) Spill

Initial Response

Alert personnel in the immediate area

If spill is large pr in a poorly ventilated arpa

Evacuate the spill area if necessary If spill is small and contained

: :

Assess the extent and nature of the spill

Spill Contr%& Cleanup

Don appropriate PPE (gloves, goggles, lab coat)

l

Contain the spill with an inert absorbent material (e.g., sand, vermiculite)

l

For larger spills, consider neutralizing with a weak base (e.g., sodium bicarbonate) if safe to do so.

l

Carefully collect the absorbed material and place it in a labeled hazardous waste container

Final Steps
v

Decontaminate the spill area with soap and water

:

Dispose of all contaminated materials as hazardous waste

Report the incident to the laboratory supervisor and EHS

Click to download full resolution via product page

Caption: Workflow for handling a Hexaaquairon(ll) spill.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b106767?utm_src=pdf-body-img
https://www.benchchem.com/product/b106767?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b106767?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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